Cas no 1805181-65-0 (2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805181-65-0
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4873977
• Update Time: 2025-10-29

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-2-6-5(10)1-4(3-14)7(13-6)8(11)12/h1,3,8H,2H2
• InChI Key： LCZXXKRQQSRNHI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C=O)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805181-65-0)

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805181-65-0) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring bromomethyl, chloro, and difluoromethyl substituents, makes it a versatile building block for designing compounds with tailored properties.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde can be utilized to create novel herbicides and fungicides, addressing global challenges such as pesticide resistance and sustainable agriculture. The compound's aldehyde functionality also opens doors for further chemical modifications, enabling the development of targeted therapies for diseases like cancer and infectious ailments.

The synthesis and characterization of CAS No. 1805181-65-0 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are paramount for its use in high-stakes applications. Moreover, the compound's stability under various conditions makes it a reliable candidate for industrial-scale production, aligning with the growing trend toward green chemistry and process optimization.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde in medicinal chemistry?" The answer lies in its role as a precursor for small-molecule inhibitors and enzyme modulators. For instance, its difluoromethyl group is known to enhance metabolic stability, a key factor in drug design. This property has led to its incorporation into experimental compounds targeting kinases and G-protein-coupled receptors (GPCRs), which are hot topics in current biomedical research.

Another area of interest is the compound's potential in material science. The pyridine ring, combined with its halogenated substituents, contributes to the development of organic electronic materials and coordination polymers. These materials are explored for use in sensors, catalysts, and light-emitting diodes (LEDs), reflecting the compound's multidisciplinary relevance.

From an environmental perspective, the biodegradability and ecotoxicological profile of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde are under scrutiny. Regulatory bodies and industry stakeholders are increasingly focused on sustainable chemical practices, prompting studies on the compound's lifecycle and potential alternatives. This aligns with the broader movement toward circular economy principles in chemical manufacturing.

In summary, 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805181-65-0) stands at the intersection of innovation and practicality. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a compound of enduring significance. As research continues to uncover new uses and refine synthesis methods, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.